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Compound of Interest

1-(4-Methoxyphenyl)butan-1-
Compound Name:
amine hydrochloride

CAS No.: 1071511-17-5

Cat. No.: B1455073

Get Quote

\ J

1-(4-Methoxyphenyl)butan-1-amine belongs to the family of aromatic amines, a class of
compounds recognized for their potential physiological effects. The structure combines a
benzene ring substituted with both an amine and a methoxy group. This combination dictates
its chemical reactivity and, consequently, its toxicological profile. Aromatic amines are known to
be readily absorbed through the skin and can exhibit systemic toxicity.[1][2][3] The primary
concern with many aniline derivatives is their potential to cause methemoglobinemia, a
condition that impairs the oxygen-carrying capacity of the blood.[4][5][6]

Inferred GHS Classification

Based on the hazard profiles of similar aromatic amines, 1-(4-Methoxyphenyl)butan-1-amine is
anticipated to fall under the following Globally Harmonized System (GHS) classifications.

Anticipated GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H302: Harmful if
Acute Toxicity, Oral Category 4
swallowed.
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer.[7]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation.[7]
H373: May cause damage to
Specific Target Organ Toxicity organs (spleen, kidneys, liver,
Category 2

(Repeated Exposure)

blood) through prolonged or

repeated exposure.[8]

| Hazardous to the Aquatic Environment, Acute | Category 1 | H400: Very toxic to aquatic life.[9]

Hazard Pictograms:

Signal Word:Danger

Emergency Response and First-Aid Measures

Rapid and appropriate first aid is critical following exposure to aromatic amines due to their

potential for systemic effects and rapid absorption.[3][10]

In Case of Exposure
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Inhalation: Immediately move the affected individual to fresh air.[9][11] If breathing is difficult,
administer oxygen. If breathing has ceased, begin artificial respiration at once, avoiding
mouth-to-mouth resuscitation if the material was ingested or inhaled.[8] Seek immediate
medical attention.[9]

Skin Contact: This is a primary route of exposure. Immediately remove all contaminated
clothing, shoes, and jewelry.[8] Wash the affected skin area with copious amounts of soap
and water for at least 15-30 minutes.[12] Seek immediate medical attention, as systemic
effects can be delayed.[12]

Eye Contact: Immediately flush the eyes with a gentle, steady stream of lukewarm water for
at least 15 minutes, holding the eyelids open.[8][9] Remove contact lenses if present and
easy to do. An immediate consultation with an ophthalmologist is crucial.

Ingestion: Do NOT induce vomiting.[11] If the person is conscious and alert, rinse their
mouth thoroughly with water.[11] Have them drink one or two glasses of water to dilute the
substance. Never give anything by mouth to an unconscious person.[13] Seek immediate
medical attention. Medical professionals may consider the administration of activated
carbon.[9]

Note to Physicians

Exposure to this compound should be treated similarly to aniline poisoning. The primary
concern is methemoglobinemia, which can be identified by cyanosis (a bluish discoloration of
the skin and lips).[2][5] Monitor methemoglobin levels, red blood cell counts, and kidney and
liver function. Treatment for severe methemoglobinemia may involve the administration of
methylene blue.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize the risk of exposure.

Engineering Controls and Handling Procedures

o Ventilation: All work with 1-(4-Methoxyphenyl)butan-1-amine should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[14]
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Safe Handling: Avoid all direct contact with the substance. Do not breathe dust, vapor, or
mist.[15] Grounding of equipment may be necessary to prevent static discharge.[8] Wash
hands and face thoroughly after handling and before eating, drinking, or smoking.[16] An
emergency shower and eyewash station must be readily accessible in the immediate work
area.[15]

Storage Requirements

Conditions: Store in a cool, dry, and well-ventilated location, segregated from incompatible
materials.[17]

Containers: Keep containers tightly sealed to prevent exposure to air and moisture.[14]
Some aromatic amines are sensitive to light and air, darkening over time; storage under an
inert atmosphere (e.g., nitrogen or argon) is recommended for long-term stability.[2][18]

Incompatibilities: Store away from strong oxidizing agents, acids, and acid chlorides.[12][15]
Aniline and its derivatives can react violently with these substances.[12]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to create a reliable barrier against this potentially

hazardous material.

Mandatory PPE

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards. A
full-face shield should be worn over goggles when there is a risk of splashing or aerosol
generation.[14][19]

Skin and Body Protection: A flame-retardant lab coat or chemical-resistant coveralls should
be worn.[19] Ensure clothing fully covers the arms and legs. Do not wear shorts or open-toed
shoes. Shoes must be closed-toed and cover the entire foot.

Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are generally
recommended for handling aromatic amines.[15][20] Always inspect gloves for tears or
punctures before use and practice proper glove removal technique to avoid skin contact.[14]
Change gloves immediately if contamination is suspected.
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Respiratory Protection

If engineering controls (like a fume hood) are not sufficient to maintain exposure below
acceptable limits, or during emergency situations such as a spill cleanup, a NIOSH-approved
respirator is required. A full-face respirator with organic vapor cartridges is recommended for

the highest level of protection.[13][15]
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Assess Task Type

Routine Use Spill/Emergency

Spill or Emergency
(Potential for High Exposure)

u
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Routine Lab Use
(Small Quantities,
in Fume Hood)

Accidental Release and Fire-Fighting Measures
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Accidental Release

o Small Spills: Evacuate non-essential personnel. Wearing full PPE, absorb the spill with a
non-combustible, inert material such as sand, vermiculite, or diatomaceous earth.[9][12]
Collect the material into a suitable, sealed container for hazardous waste disposal.[21]

o Large Spills: Immediately evacuate the area and alert emergency services.[15] Prevent the
spill from entering drains, sewers, or waterways.[1][11] Approach the spill from upwind. Dike
the area to contain the material.[1]

Fire-Fighting

» Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), alcohol-resistant
foam, or a water spray.[9][11][12] A full water jet may scatter the material and should be
avoided.[9]

» Specific Hazards: Combustion will produce toxic and corrosive gases, including carbon
oxides (CO, CO2) and nitrogen oxides (NOx).[2][11][12] Vapors may be heavier than air and
can travel to an ignition source.[2][12]

o Protective Equipment: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other
positive pressure mode.[2][15]

Toxicological and Physical Properties
Extrapolated Toxicological Profile

The primary toxicological concerns are based on the known effects of the aniline class of
chemicals.
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Toxicological Endpoint

Anticipated Effect

Acute Toxicity

Harmful or toxic via oral, dermal, and inhalation
routes. The most significant acute systemic
effect is methemoglobinemia, leading to
cyanosis and hypoxia.[4][5] Symptoms include

headache, dizziness, nausea, and fatigue.[12]

Skin Irritation/Corrosion

Expected to be a skin irritant. Prolonged contact
may cause dermatitis. Readily absorbed through
the skin.[1][8][15]

Eye Irritation/Damage

Causes serious eye irritation. Contact may

result in redness, pain, and potential damage.

Aromatic amines can be skin sensitizers,

Sensitization meaning repeated exposure may lead to an
allergic skin reaction.[8][9]
Prolonged or repeated exposure may cause
) o damage to target organs, particularly the spleen,
Chronic Toxicity

kidneys, liver, and blood.[8] Anemia can occur

after repeated exposures.[3]

Carcinogenicity

Classified as a suspected human carcinogen
(IARC Group 2B or similar) based on animal

data for related anilines.[6][8]

Mutagenicity

Some aniline derivatives are known to be

mutagenic.[8]
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Physical and Chemical Properties
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Property Value / Information
Molecular Formula C11H17NO
Molecular Weight 179.26 g/mol

Data not available. Likely a liquid or low-melting

Appearance ] ]
solid, possibly colorless to yellow or brown.
od Data not available. Likely a characteristic amine-
or
like or fishy odor.[2]
Boiling Point Data not available.
Melting Point Data not available.
N Data not available. Likely slightly soluble in
Solubility

water and soluble in organic solvents.[2]

Data not available. Expected to be heavier than

Vapor Density 2]
air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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